Cas no 35541-81-2 (1,4-Cyclohexanedimethanol,1,4-dibenzoate)

• Product Name: 1,4-Cyclohexanedimethanol,1,4-dibenzoate
• CAS No: 35541-81-2
• MF: C₂₂H₂₄O₄
• MW: 352.423566818237
• CID: 314490
• Update Time: 2026-05-14

1,4-Cyclohexanedimethanol,1,4-dibenzoate Chemical and Physical Properties

Names and Identifiers

• 1,4-Cyclohexanedimethanol,1,4-dibenzoate
• 1,4-Cyclohexanedimethanol dibenzoate
• 1,4-Bis-(hydroxymethyl)-cyclohexane dibenzoate
• A mixture of: cis-1,4-dimethylcyclohexyl dibenzoate trans-1,4-dimethylcyclohexyl dibenzoate
• 1,4-Cyclohexanedimethanol, dibenzoate
• 1,4-Cyclohexanedimethanol,dibenzoate

• Inchi： 1S/C22H24O4/c23-21(19-7-3-1-4-8-19)25-15-17-11-13-18(14-12-17)16-26-22(24)20-9-5-2-6-10-20/h1-10,17-18H,11-16H2
• InChI Key： CVPZXHCZKMFVOZ-UHFFFAOYSA-N
• SMILES： C1=CC=C(C(OCC2CCC(COC(C3=CC=CC=C3)=O)CC2)=O)C=C1

Computed Properties

• Exact Mass: 352.16700
• Monoisotopic Mass: 352.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• Density: 1.125
• Boiling Point: 472.9°Cat760mmHg
• Flash Point: 233.7°C
• Refractive Index: 1.549
• PSA: 52.60000
• LogP: 4.50680

1,4-Cyclohexanedimethanol,1,4-dibenzoate Security Information

• WGK Germany：1
• Hazard Category Code： 53
• Safety Instruction： S61
• Risk Phrases：R53